Cas no 2229458-59-5 (1-(3-Ethynylphenyl)-3-hydroxycyclobutane-1-carboxylic acid)

• Product Name: 1-(3-Ethynylphenyl)-3-hydroxycyclobutane-1-carboxylic acid
• CAS No: 2229458-59-5
• MF: C₁₃H₁₂O₃
• MW: 216.232583999634
• CID: 5750688
• PubChem ID: 165980677
• Update Time: 2025-06-09

1-(3-Ethynylphenyl)-3-hydroxycyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2229458-59-5
• EN300-1755689
• 1-(3-ethynylphenyl)-3-hydroxycyclobutane-1-carboxylic acid
• 1-(3-Ethynylphenyl)-3-hydroxycyclobutane-1-carboxylic acid

• Inchi： 1S/C13H12O3/c1-2-9-4-3-5-10(6-9)13(12(15)16)7-11(14)8-13/h1,3-6,11,14H,7-8H2,(H,15,16)
• InChI Key： ZYTULBUYOUWLFT-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)O)(C2C=CC=C(C#C)C=2)C1

Computed Properties

• Exact Mass: 216.078644241g/mol
• Monoisotopic Mass: 216.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 57.5Ų

Additional information on 1-(3-Ethynylphenyl)-3-hydroxycyclobutane-1-carboxylic acid

Research Brief on 1-(3-Ethynylphenyl)-3-hydroxycyclobutane-1-carboxylic acid (CAS: 2229458-59-5)

1-(3-Ethynylphenyl)-3-hydroxycyclobutane-1-carboxylic acid (CAS: 2229458-59-5) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclobutane core and ethynylphenyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of targeted drug discovery and development.

The synthesis of 1-(3-Ethynylphenyl)-3-hydroxycyclobutane-1-carboxylic acid involves a multi-step process that includes the formation of the cyclobutane ring and subsequent functionalization with the ethynylphenyl group. Advanced techniques such as NMR spectroscopy and X-ray crystallography have been employed to confirm its structural integrity. The compound's stability and solubility profiles have also been investigated, revealing favorable properties for further pharmaceutical development.

Recent research has highlighted the compound's potential as a key intermediate in the synthesis of more complex molecules with enhanced biological activity. For instance, derivatives of 1-(3-Ethynylphenyl)-3-hydroxycyclobutane-1-carboxylic acid have been explored as inhibitors of specific enzymes involved in inflammatory pathways. Preliminary in vitro studies have demonstrated moderate to high inhibitory activity, suggesting its utility in the development of anti-inflammatory agents.

Furthermore, the compound's mechanism of action has been investigated through molecular docking studies, which indicate its ability to bind selectively to certain protein targets. These findings are supported by in vivo experiments, where the compound exhibited promising pharmacokinetic properties and low toxicity profiles. Such results underscore its potential as a lead compound for further optimization and clinical evaluation.

In addition to its therapeutic applications, 1-(3-Ethynylphenyl)-3-hydroxycyclobutane-1-carboxylic acid has also been explored in the field of chemical biology as a probe for studying protein-ligand interactions. Its unique structural features make it an attractive candidate for the development of fluorescent or radioactive labeling agents, which could facilitate advanced imaging and diagnostic techniques.

Despite these promising findings, challenges remain in the large-scale synthesis and formulation of this compound. Researchers are actively working on optimizing synthetic routes to improve yield and purity, as well as exploring novel delivery systems to enhance its bioavailability. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 1-(3-Ethynylphenyl)-3-hydroxycyclobutane-1-carboxylic acid (CAS: 2229458-59-5) represents a versatile and promising compound in the realm of chemical biology and medicinal chemistry. Its unique structural and functional properties, combined with its demonstrated biological activity, make it a valuable candidate for further research and development. Continued exploration of its therapeutic potential and applications in chemical biology is likely to yield significant advancements in the field.